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This cross-sectional survey investigated the relationship between depression stigma, self-rated
knowledge, and the management of suicidal callers among German crisis hotline counselors.

Crisis Hotline General Population

Variable Significance
Counselors (n=893) (n=1002)

Depression Stigma

(DSS)
Personal Stigma
13.9+44 16.2+5.1 p < 0.001
Score (Mean * SD)
Perceived Stigma
25.9+5.2 26.8+5.6 p<0.01
Score (Mean + SD)
Self-Rated Knowledge
on Suicidality
Good/Very Good (%) 75.8 N/A
Sufficient (%) 21.3 N/A
Insufficient/No
2.9 N/A

Knowledge (%)

Data sourced from Heinz et al. (2019)[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12323086?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4299476/
https://www.researchgate.net/publication/270594960_Psychiatric_patients'_internet_use_corresponds_to_the_internet_use_of_the_general_public
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocol: Survey Methodology

A cross-sectional survey was conducted using an anonymous online questionnaire distributed
to crisis counselors of the German crisis hotline "TelefonSeelsorge". The survey collected data
on sociodemographics, personal and perceived depression stigma using the Depression
Stigma Scale (DSS), and self-rated knowledge about suicidality. The management of suicidal
callers was assessed through self-report questions regarding the exploration of suicide risk and

subsequent actions taken.

Logical Relationship: Factors Influencing Management
of Suicidal Callers

The study explored the interplay between counselor attributes and their approach to managing
suicidal callers. The following diagram illustrates the investigated relationships.
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Conceptual model of factors influencing the management of suicidal callers.

Internet and Social Media Use in Psychiatric
Patients

This research, based on a cross-sectional analysis, delves into the patterns of internet and
social media usage among psychiatric patients.

Quantitative Data Summary
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Internet and Social Media Usage

Percentage of Patients (n=337)

General Internet Use 79.5%
Mental Health-Related Internet Use 70.9%
Social Media Use (among internet users)

Social Networks 47.8%
Forums 19.4%
Chats 18.7%
Blogs 12.3%
Perceived Impact of Internet on Coping

Helped in Coping 36.2%
Did Not Help in Coping 38.4%

Data sourced from Kalckreuth, Trefflich, & Rummel-Kluge (2014), with acknowledgment of

Mergl's support.[3]

Experimental Protocol: Questionnaire

A 29-item questionnaire was administered to patients across all services of a university

hospital's Department of Psychiatry. The questionnaire gathered information on the frequency

and nature of internet and social media use, specifically focusing on mental health-related

online activities.

Experimental Workflow: Patient Survey and Analysis

The following diagram outlines the workflow of the study on internet use among psychiatric

patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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